Cas no 1262010-08-1 (4-[3-Carboxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxylic acid)

4-[3-Carboxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxylic acid structure
1262010-08-1 structure
Product Name:4-[3-Carboxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxylic acid
CAS No:1262010-08-1
MF:C13H7F3O4S
MW:316.252493143082
CID:2769077
PubChem ID:53226847
Update Time:2025-04-21

4-[3-Carboxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1262010-08-1
    • DTXSID00690465
    • 4-[3-Carboxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxylic acid
    • Inchi: 1S/C13H7F3O4S/c14-13(15,16)9-2-6(1-7(3-9)11(17)18)8-4-10(12(19)20)21-5-8/h1-5H,(H,17,18)(H,19,20)
    • InChI Key: AJTMURKAVXTPIW-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC(=C1)C1=CC(C(=O)O)=CC(C(F)(F)F)=C1

Computed Properties

  • Exact Mass: 316.00171436Da
  • Monoisotopic Mass: 316.00171436Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 103Ų

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